![molecular formula C9H8N6O B6075627 2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol](/img/structure/B6075627.png)
2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol
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Overview
Description
2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol, also known as MTR, is a novel synthetic compound that has gained interest in the scientific community due to its potential therapeutic properties. MTR belongs to the class of triazolopyrimidine derivatives, which have been reported to exhibit various biological activities, including antitumor, antiviral, and anti-inflammatory effects.
Mechanism of Action
The exact mechanism of action of 2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol is not fully understood. However, studies have suggested that this compound exerts its cytotoxic effects by inducing apoptosis, a programmed cell death process, in cancer cells. This compound has also been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce DNA damage and inhibit DNA synthesis in cancer cells. This compound has also been reported to modulate the expression of various genes involved in cell cycle regulation and apoptosis. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol in lab experiments is its high potency and selectivity against cancer cells. This compound has also been shown to have low toxicity in normal cells, which makes it a promising candidate for cancer therapy. However, the synthesis method of this compound is complex and requires several steps, which can be time-consuming and costly. In addition, the pharmacokinetics and pharmacodynamics of this compound are not fully understood, which may limit its clinical application.
Future Directions
There are several future directions for the research on 2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol. One of the areas of interest is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models and humans to better understand its efficacy and safety. Additionally, further studies are needed to explore the potential of this compound in combination with other chemotherapeutic agents or immunotherapies for cancer treatment.
Synthesis Methods
2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol can be synthesized through a multi-step synthesis method, which involves the reaction of 2-aminopyrimidine with 5-methyl-1H-1,2,3-triazole-4-carboxylic acid, followed by cyclization with triphosgene and N-methylation with formaldehyde and hydrogen chloride. The final product is obtained after purification through column chromatography and recrystallization.
Scientific Research Applications
2-methyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol has been extensively studied for its potential therapeutic applications. In vitro studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been reported to have antiviral activity against herpes simplex virus type 1 and 2. In addition, this compound has shown promising results in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.
Properties
IUPAC Name |
4-methyl-2,3,5,7,11,12-hexazatricyclo[7.5.0.02,6]tetradeca-1(9),3,5,7,13-pentaen-10-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N6O/c1-5-12-9-10-4-6-7(15(9)14-5)2-3-11-13-8(6)16/h2-4,11H,1H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHLRLRXYGDRFNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=C(C=NC2=N1)C(=O)NNC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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